Cas no 2138196-85-5 ([4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine)

• Product Name: [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine
• CAS No: 2138196-85-5
• MF: C₁₀H₂₂N₂O₃S
• MW: 250.358281612396
• CID: 6101986
• PubChem ID: 165455532
• Update Time: 2025-10-30

[4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• EN300-715575
• 2138196-85-5
• [4-(butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine
• [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine

• Inchi： 1S/C10H22N2O3S/c1-3-4-7-16(13,14)12-5-6-15-10(2,8-11)9-12/h3-9,11H2,1-2H3
• InChI Key： JSYBMTVSIYNQLC-UHFFFAOYSA-N
• SMILES： S(CCCC)(N1CCOC(C)(CN)C1)(=O)=O

Computed Properties

• Exact Mass: 250.13511374g/mol
• Monoisotopic Mass: 250.13511374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 81Ų

Additional information on [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine

[4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine: A Comprehensive Overview

The compound with CAS No. 2138196-85-5, commonly referred to as [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and catalytic research. This compound is characterized by its unique structure, which combines a morpholine ring system with a butane sulfonyl group and a methylamino substituent. The morpholine ring serves as a versatile scaffold, enabling the compound to exhibit a wide range of chemical and biological properties.

Recent studies have highlighted the potential of [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine as a promising candidate in the development of novel therapeutic agents. Its structure allows for efficient bioisosteric replacements, making it an ideal template for drug design. Researchers have explored its role in inhibiting key enzymes involved in various disease pathways, such as cancer, neurodegenerative disorders, and inflammatory conditions. The compound's ability to modulate these targets has been validated through extensive in vitro and in vivo experiments, underscoring its potential as a lead compound in drug discovery.

In addition to its pharmacological applications, [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine has also found utility in the realm of catalytic chemistry. Its sulfonamide group imparts strong electron-withdrawing effects, which can enhance the catalytic activity of transition metal complexes. Recent advancements have demonstrated its effectiveness as a ligand in asymmetric catalysis, particularly in the synthesis of chiral building blocks for complex molecules. This has opened new avenues for its application in the production of enantioselective pharmaceuticals and fine chemicals.

The synthesis of [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine involves a multi-step process that combines principles from both organic and medicinal chemistry. Key steps include the formation of the morpholine ring via nucleophilic substitution reactions, followed by functionalization with the butane sulfonyl group and subsequent aminoalkylation. The optimization of these steps has been driven by advances in green chemistry, with researchers focusing on minimizing waste and improving atom economy.

From an analytical standpoint, the compound's structure has been thoroughly characterized using advanced spectroscopic techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies have provided critical insights into its conformational flexibility and intermolecular interactions, which are essential for understanding its pharmacokinetic properties. Computational modeling has further augmented these findings, enabling researchers to predict the compound's behavior in complex biological systems.

The integration of experimental and computational approaches has significantly enhanced our understanding of [4-(Butane-1-sulfonyl)-2-methylmorpholin-2-yl]methanamine's behavior across various chemical and biological contexts. Its ability to adapt to diverse functional groups while maintaining structural integrity makes it an invaluable tool in modern chemical research.